[(2,4-Difluoro-phenyl)-methyl-amino]-acetic acid methyl ester

• Molecular Formula: C10H11F2NO2
• Molecular Weight: 215.20 g/mol
• IUPAC Name: methyl 2-(2,4-difluoro-N-methylanilino)acetate
• InChI: InChI=1S/C10H11F2NO2/c1-13(6-10(14)15-2)9-4-3-7(11)5-8(9)12/h3-5H,6H2,1-2H3
• InChI Key: IIOKOTJPNBSEHP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)OC)C1=C(C=C(C=C1)F)F

Description

[(2,4-Difluoro-phenyl)-methyl-amino]-acetic acid methyl ester is a useful research compound. Its molecular formula is C10H11F2NO2 and its molecular weight is 215.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of the 2,4-Difluoro-N-methylaniline (Avacado Research Chemical, Heysham UK) (1.43 g, 10 mmole) in NMP, and K2CO3, was added methyl bromoacetate (0.945 ml, 10 mmole) and stirred at room temperature for 24 hours. The reaction mixture was added to water and extracted with ethyl acetate (3×50 ml), the organic extracts were washed 6× with water, dried (MgSO4) and evaporated to give the product as a oil.